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Compound of Interest

Compound Name: c-Fms-IN-2

Cat. No.: B1663426 Get Quote

Essential Safety and Handling Guide for c-Fms-IN-2
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent compounds like the c-Fms kinase inhibitor, c-
Fms-IN-2.[1][2] Adherence to strict safety protocols minimizes exposure risk and ensures the

integrity of experimental outcomes. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans for c-Fms-IN-2.

Chemical and Physical Properties
A summary of the key chemical and physical properties of c-Fms-IN-2 is provided below.

Property Value

Molecular Formula C₁₉H₂₁N₃O₃

Molecular Weight 339.39 g/mol [1]

CAS Number 791587-67-2[1]

Appearance Powder[1]

Storage (Powder) -20°C for 3 years[1]

Storage (In Solvent) -80°C for 1 year[1]

Solubility DMSO: 90 mg/mL (265.18 mM)[1]
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Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for c-Fms-IN-2 is not readily available, its

classification as a potent kinase inhibitor necessitates handling it as a potentially hazardous

compound.[3][4][5] The following PPE is mandatory to prevent dermal, ocular, and respiratory

exposure.

PPE Component Specification Rationale

Hand Protection
Chemically resistant nitrile

gloves, double-gloved.[3][6]

Provides a robust barrier

against skin contact and

absorption. Double-gloving

offers an additional layer of

protection.[6]

Eye Protection

Safety glasses with side

shields or safety goggles. A full

face shield is recommended

when handling the powder or

solutions.[4][6]

Protects eyes and face from

splashes and aerosolized

particles.[4]

Body Protection

Disposable, low-permeability

fabric gown with long sleeves

and tight-fitting cuffs.[4][6]

Protects skin and personal

clothing from contamination.[6]

Respiratory Protection

A NIOSH-approved N95

respirator or higher is required

when handling the compound

as a powder or when aerosols

may be generated.[3][6]

Prevents inhalation of the

compound, a primary route of

exposure.[6]

Operational Plan: Step-by-Step Handling Protocol
All procedures involving the solid form of c-Fms-IN-2 or its concentrated stock solutions must

be conducted within a certified chemical fume hood or a Class II Biological Safety Cabinet

(BSC) to minimize exposure risk.[3][4]

Workspace Preparation
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Containment: Designate a specific area for handling c-Fms-IN-2 within a chemical fume

hood or BSC.

Surface Protection: Cover the work surface with absorbent, plastic-backed paper to contain

any potential spills.[3]

Assemble Materials: Before starting, ensure all necessary PPE, calibrated weighing

equipment, solvents, vials, and a clearly labeled hazardous waste container are within the

containment area.

Experimental Protocol: Weighing and Reconstitution
Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

Weighing: To minimize the dispersion of powder, carefully weigh the solid c-Fms-IN-2 on a

tared weigh boat or paper inside the fume hood or BSC.[6]

Reconstitution: When preparing solutions, slowly add the solvent to the solid compound to

prevent splashing. Cap the vial securely and vortex until the compound is fully dissolved.

Sonication is recommended for dissolving c-Fms-IN-2 in DMSO.[1]

Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,

and user's initials.[3]

Decontamination and Clean-up
Surface Decontamination: After each handling session, wipe down all surfaces and

equipment within the fume hood or BSC with an appropriate decontamination solution (e.g.,

70% ethanol followed by a suitable lab detergent).

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer

gloves are removed first, followed by the gown, face shield, and finally inner gloves.[3]
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Preparation

Handling (in Containment)

Post-Handling

1. Designate & Prepare
Work Area in Hood/BSC

2. Don Full PPE
(Double Gloves, Gown, Goggles, Respirator)

3. Weigh Solid c-Fms-IN-2

4. Reconstitute Solution

5. Label Solution Vial

6. Dispose of Waste
in Labeled Hazardous Container

7. Decontaminate Surfaces
& Equipment

8. Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for the safe handling of c-Fms-IN-2.
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Disposal Plan
All materials that come into contact with c-Fms-IN-2 are considered hazardous waste and must

be disposed of according to institutional and local regulations for hazardous chemical waste.[4]

[6]

Waste Type Disposal Container Procedure

Solid Hazardous Waste

Designated, sealed, and

labeled hazardous waste

container (e.g., yellow

chemotherapy waste bin).[4]

Includes unused compound,

contaminated gloves, gowns,

weigh boats, pipette tips, and

empty vials.[4][6]

Liquid Hazardous Waste
Labeled, leak-proof hazardous

liquid waste container.[6]

Includes unused or expired

stock solutions and

contaminated solvents. DO

NOT pour down the drain.[5]

Sharps Hazardous Waste

Puncture-proof, labeled sharps

container for hazardous waste.

[4]

Includes needles and syringes

used in any in vivo studies.[4]

Disclaimer: The information provided in this document is for Research Use Only (RUO) and is

not intended for diagnostic or therapeutic procedures. While this guide is based on best

practices for handling potent kinase inhibitors, users should always consult their institution's

specific safety guidelines and the most up-to-date Safety Data Sheet if one becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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